Calindol Amide

• IUPAC Name: N-[(1R)-1-naphthalen-1-ylethyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C21H18N2O/c1-14(17-11-6-9-15-7-2-4-10-18(15)17)22-21(24)20-13-16-8-3-5-12-19(16)23-20/h2-14,23H,1H3,(H,22,24)/t14-/m1/s1
• InChI Key: XLXUKYDIQFPOCY-CQSZACIVSA-N
• Canonical SMILES: CC(C1=CC=CC2=CC=CC=C21)NC(=O)C3=CC4=CC=CC=C4N3
• Isomeric SMILES: C[C@H](C1=CC=CC2=CC=CC=C21)NC(=O)C3=CC4=CC=CC=C4N3
• Molecular Formula: C21H18N2O
• DSSTOX Substance ID: DTXSID00462083
• Molecular Weight: 314.4 g/mol
• CAS No.: 374933-28-5

Description

Calindol Amide, also known as this compound, is a useful research compound. Its molecular formula is C21H18N2O and its molecular weight is 314.4 g/mol. The purity is usually 95%.
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Future Directions

While specific future directions for Calindol Amide are not mentioned in the search results, there is ongoing research in the field of amides. For instance, there is interest in the development of new and more sustainable syntheses of amides using electrosynthesis. Additionally, there is research into the transamidation of unactivated amides.

Mechanism of Action

Target of Action

Calindol Amide primarily targets the Calcium-sensing receptor (CaSR) . The CaSR is a G protein-coupled receptor that plays a crucial role in maintaining calcium homeostasis in the body . It is involved in various physiological processes, including the regulation of parathyroid hormone secretion, renal calcium reabsorption, and bone metabolism .

Mode of Action

This compound acts as a positive allosteric modulator (PAM) of the CaSR . Allosteric modulators bind to a site on the receptor that is distinct from the orthosteric (primary) site. Positive allosteric modulators enhance the receptor’s response to its natural ligand, in this case, calcium . By enhancing the sensitivity of CaSR to calcium, this compound can effectively regulate calcium homeostasis in the body .

Biochemical Pathways

The activation of CaSR by this compound triggers phosphatidylinositol (PI)-intracellular calcium signaling . This signaling pathway plays a key role in various cellular processes, including cell proliferation

Pharmacokinetics

Like other amides, it is expected to be well-absorbed and extensively metabolized, primarily in the liver . The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound and their impact on its bioavailability remain to be elucidated.

Result of Action

The activation of CaSR by this compound can lead to various molecular and cellular effects, depending on the specific cellular context. For instance, in some cell types, it can stimulate cell proliferation . The exact molecular and cellular effects of this compound’s action are subject to ongoing research.

Biochemical Analysis

Biochemical Properties

They can participate in reactions involving enzymes, proteins, and other biomolecules

Cellular Effects

Calindol, a compound related to Calindol Amide, has been shown to induce endothelium-independent relaxation in rat isolated small mesenteric arteries This suggests that this compound may also have significant effects on various types of cells and cellular processes

Molecular Mechanism

This involves the transfer of an amide group from one molecule to another, which can lead to changes in gene expression and enzyme activity